![molecular formula C6H8N2O2S B174374 6-(Methylsulfonyl)pyridin-3-amine CAS No. 187143-22-2](/img/structure/B174374.png)
6-(Methylsulfonyl)pyridin-3-amine
Overview
Description
6-(Methylsulfonyl)pyridin-3-amine is a chemical compound with the molecular formula C6H8N2O2S . It has a molecular weight of 172.21 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a methylsulfonyl group attached . The InChI code is 1S/C6H8N2O2S/c1-11(9,10)6-3-2-5(7)4-8-6/h2-4H,7H2,1H3 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 172.21 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4 . The exact mass is 172.03064868 g/mol .Scientific Research Applications
Sulfinamides in Asymmetric Synthesis
Chiral sulfinamides, including tert-butanesulfinamide, have been extensively used as chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. The methodologies developed for asymmetric synthesis of N-heterocycles via sulfinimines offer access to structurally diverse compounds, which are significant in natural product synthesis and therapeutic applications (Philip et al., 2020).
Heterocyclic Aromatic Amines (HAAs) in Food Safety
The analysis of heterocyclic aromatic amines (HAAs) like 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) in biological matrices, foodstuff, and beverages is crucial for understanding their carcinogenic effects and dietary exposure. Advanced analytical techniques have enabled the sensitive and selective detection of HAAs and their metabolites, contributing to food safety and toxicology research (Teunissen et al., 2010).
Environmental and Health Implications of PFAS
Research on perfluoroalkyl and polyfluoroalkyl substances (PFAS) has focused on their environmental persistence, bioaccumulation, and potential health risks. Studies on the adsorption behavior and mechanisms of PFAS on various adsorbents have provided insights into their environmental fate and the effectiveness of different remediation strategies. Amine-functionalized sorbents have shown promise in efficiently removing PFAS from water, highlighting the role of chemical interactions in the adsorption process (Du et al., 2014).
Safety and Hazards
6-(Methylsulfonyl)pyridin-3-amine is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ .
properties
IUPAC Name |
6-methylsulfonylpyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2S/c1-11(9,10)6-3-2-5(7)4-8-6/h2-4H,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAQVUJPCFHWOGZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80601897 | |
Record name | 6-(Methanesulfonyl)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80601897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
187143-22-2 | |
Record name | 6-(Methanesulfonyl)pyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80601897 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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